Cas no 350818-54-1 (3',4'-Dimethoxyacetophenone-d3 (methyl-d3))
3',4'-Dimethoxyacetophenone-d3 (methyl-d3) is a deuterated analog of 3',4'-dimethoxyacetophenone, where the three hydrogen atoms in the methyl group are replaced by deuterium. This isotopic labeling enhances the compound's utility in mass spectrometry and NMR studies, providing distinct spectral signatures for precise detection and quantification. Its stable deuterium incorporation minimizes metabolic interference in tracer studies, making it valuable for pharmacokinetic and metabolic research. The compound retains the chemical properties of the non-deuterated form while offering improved analytical sensitivity. It is commonly employed in organic synthesis, pharmaceutical research, and as an internal standard for quantitative analysis. High isotopic purity ensures reliable performance in advanced research applications.
350818-54-1 structure
Product Name:3',4'-Dimethoxyacetophenone-d3 (methyl-d3)
CAS No:350818-54-1
MF:C10H12O3
MW:183.218968391418
CID:302836
PubChem ID:102601119
Update Time:2025-06-07
3',4'-Dimethoxyacetophenone-d3 (methyl-d3) Chemical and Physical Properties
Names and Identifiers
-
- Ethanone-2,2,2-d3,1-(3,4-dimethoxyphenyl)- (9CI)
- 3,4-DIMETHOXYACETOPHENONE-D3
- 3’,4’-DIMETHOXYACETOPHENONE-D3 (METHYL-D3)
- 1-(3,4-Dimethoxyphenyl)ethanone-d3
- 1-(3,4-Dimethoxyphenyl)(2H3)ethanone
- 350818-54-1
- HY-W005151S
- A935564
- 3',4'-DIMETHOXYACETOPHENONE-D3 (METHYL-D3)
- 3',4'-Dimethoxyacetophenone-d3(methyl-d3)
- D98146
- 3,4-Dimethoxyacetophenone-d3 (methyl-d3)
- 2,2,2-trideuterio-1-(3,4-dimethoxyphenyl)ethanone
- CS-0568524
- DA-48959
- 3',4'-Dimethoxyacetophenone-d3 (methyl-d3)
-
- Inchi: 1S/C10H12O3/c1-7(11)8-4-5-9(12-2)10(6-8)13-3/h4-6H,1-3H3/i1D3
- InChI Key: IQZLUWLMQNGTIW-FIBGUPNXSA-N
- SMILES: O(C)C1C=C(C(C([2H])([2H])[2H])=O)C=CC=1OC
Computed Properties
- Exact Mass: 183.097
- Monoisotopic Mass: 183.097
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 179
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 35.5A^2
Experimental Properties
- Color/Form: No data avaiable
- Density: 1.1±0.1 g/cm3
- Melting Point: No data available
- Boiling Point: 287.0±0.0 °C at 760 mmHg
- Flash Point: 113.4±8.2 °C
- PSA: 35.53000
- LogP: 1.90640
- Vapor Pressure: No data available
3',4'-Dimethoxyacetophenone-d3 (methyl-d3) Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:Store at 4 ° C, -4 ° C is better
3',4'-Dimethoxyacetophenone-d3 (methyl-d3) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D461351-10mg |
3',4'-Dimethoxyacetophenone-d3 (methyl-d3) |
350818-54-1 | 10mg |
$ 64.00 | 2023-09-07 | ||
| TRC | D461351-50mg |
3',4'-Dimethoxyacetophenone-d3 (methyl-d3) |
350818-54-1 | 50mg |
$81.00 | 2023-05-18 | ||
| TRC | D461351-100mg |
3',4'-Dimethoxyacetophenone-d3 (methyl-d3) |
350818-54-1 | 100mg |
$98.00 | 2023-05-18 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | E874431-10mg |
Ethanone-2,2,2-d3,1-(3,4-dimethoxyphenyl)- (9CI) |
350818-54-1 | BR | 10mg |
660.00 | 2021-05-17 | |
| A2B Chem LLC | AF66746-500mg |
3',4'-DIMETHOXYACETOPHENONE-D3 (METHYL-D3) |
350818-54-1 | 500mg |
$333.00 | 2024-04-20 | ||
| A2B Chem LLC | AF66746-1g |
3',4'-DIMETHOXYACETOPHENONE-D3 (METHYL-D3) |
350818-54-1 | 1g |
$456.00 | 2024-04-20 |
3',4'-Dimethoxyacetophenone-d3 (methyl-d3) Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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